Cas no 2172465-12-0 (3-(chloromethyl)-7,7-difluorobicyclo4.1.0heptane)

• Product Name: 3-(chloromethyl)-7,7-difluorobicyclo4.1.0heptane
• CAS No: 2172465-12-0
• MF: C₈H₁₁ClF₂
• MW: 180.622748613358
• CID: 5772277
• PubChem ID: 165604588
• Update Time: 2025-06-14

3-(chloromethyl)-7,7-difluorobicyclo4.1.0heptane Chemical and Physical Properties

Names and Identifiers

• 2172465-12-0
• 3-(chloromethyl)-7,7-difluorobicyclo[4.1.0]heptane
• EN300-1653084
• 3-(chloromethyl)-7,7-difluorobicyclo4.1.0heptane

• Inchi： 1S/C8H11ClF2/c9-4-5-1-2-6-7(3-5)8(6,10)11/h5-7H,1-4H2
• InChI Key： YDYKHSYDCQFUTP-UHFFFAOYSA-N
• SMILES： ClCC1CCC2C(C2C1)(F)F

Computed Properties

• Exact Mass: 180.0517344g/mol
• Monoisotopic Mass: 180.0517344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Additional information on 3-(chloromethyl)-7,7-difluorobicyclo4.1.0heptane

Comprehensive Analysis of 3-(chloromethyl)-7,7-difluorobicyclo[4.1.0]heptane (CAS No. 2172465-12-0)

The compound 3-(chloromethyl)-7,7-difluorobicyclo[4.1.0]heptane (CAS No. 2172465-12-0) is a highly specialized bicyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorinated bridgehead and chloromethyl substituent, make it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its bicyclo[4.1.0]heptane scaffold could serve as a rigid framework for bioactive compounds.

In recent years, the demand for fluorinated compounds like 3-(chloromethyl)-7,7-difluorobicyclo[4.1.0]heptane has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in modern medicinal chemistry. The incorporation of fluorine atoms into drug candidates often improves their bioavailability and binding affinity to target proteins. This compound's chloromethyl group also offers versatile reactivity, enabling further functionalization through nucleophilic substitution or cross-coupling reactions.

From an industrial perspective, 3-(chloromethyl)-7,7-difluorobicyclo[4.1.0]heptane is synthesized through multi-step organic transformations, often involving cyclopropanation and halogenation steps. Its CAS No. 2172465-12-0 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Given the growing interest in sustainable chemistry, researchers are exploring greener synthetic routes to produce this compound with minimal environmental impact.

The bicyclic core of 3-(chloromethyl)-7,7-difluorobicyclo[4.1.0]heptane is structurally analogous to natural terpenes, sparking investigations into its potential use in flavor and fragrance applications. Additionally, its difluorinated moiety aligns with trends in bioisosteric replacement strategies, where fluorine is used to mimic functional groups while improving pharmacokinetic properties. These attributes make it a compelling subject for academic and industrial research alike.

As the pharmaceutical industry shifts toward targeted therapies, compounds like 3-(chloromethyl)-7,7-difluorobicyclo[4.1.0]heptane are being evaluated for their ability to modulate enzyme activity or protein-protein interactions. Its chloromethyl group, in particular, allows for covalent binding to biological targets, a mechanism increasingly exploited in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities.

In summary, 3-(chloromethyl)-7,7-difluorobicyclo[4.1.0]heptane (CAS No. 2172465-12-0) represents a versatile building block with broad applicability across multiple scientific disciplines. Its combination of fluorine and chlorine substituents, coupled with a rigid bicyclic framework, positions it as a key player in the development of next-generation functional materials and bioactive molecules.